Cas no 2228930-95-6 (O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228930-95-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5569726
• PubChem ID: 165657100
• Update Time: 2025-05-20

O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{[1-(butan-2-yl)cyclopropyl]methyl}hydroxylamine
• 2228930-95-6
• EN300-1818531
• O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine

• Inchi： 1S/C8H17NO/c1-3-7(2)8(4-5-8)6-10-9/h7H,3-6,9H2,1-2H3
• InChI Key： NSCJRMHDFOWQHX-UHFFFAOYSA-N
• SMILES： O(CC1(C(C)CC)CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228930-95-6)

O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228930-95-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropylmethyl moiety linked to a hydroxylamine group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for nitrogen-containing heterocycles, which are pivotal in drug discovery and material science.

In the context of current trends, the demand for custom synthesis intermediates like O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound’s CAS No. 2228930-95-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Its stability under mild conditions and compatibility with diverse reaction environments further enhance its appeal.

One of the most discussed topics in organic synthesis is the development of green chemistry protocols. O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine aligns with this trend, as its synthesis can be optimized to minimize waste and energy consumption. Questions like "How to synthesize hydroxylamine derivatives sustainably?" or "Applications of cyclopropylmethyl compounds in drug design" are commonly explored in forums and research papers, highlighting the compound’s interdisciplinary significance.

The compound’s molecular structure also lends itself to structure-activity relationship (SAR) studies, a hot topic in pharmacology. By modifying the butan-2-yl side chain, researchers can fine-tune the compound’s physicochemical properties, such as solubility and bioavailability. This adaptability makes CAS No. 2228930-95-6 a valuable tool for lead optimization in drug development pipelines.

From a commercial perspective, suppliers of O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine often emphasize its high purity (>98%) and scalability, addressing the needs of contract research organizations (CROs) and API manufacturers. Searches for "bulk suppliers of hydroxylamine derivatives" or "CAS 2228930-95-6 price" indicate growing market interest. Additionally, its potential use in bioconjugation and proteomics has sparked discussions in life sciences communities.

In summary, O-{1-(butan-2-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2228930-95-6) represents a cutting-edge intermediate with broad applicability. Its integration into drug discovery, sustainable chemistry, and material science underscores its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemical solutions.